Cas no 1361683-92-2 (2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde
• CAS No: 1361683-92-2
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4927027
• Update Time: 2025-06-11

2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-2-1-7(5-10(9)14)11-8(6-17)3-4-16-12(11)15/h1-6H
• InChI Key： DEIDANAFCFQPKL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C=CN=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde

Introduction to 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde (CAS No. 1361683-92-2)

2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde (CAS No. 1361683-92-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its aromatic ring system and the presence of multiple functional groups, including a chloro substituent, a dichlorophenyl moiety, and an isonicotinaldehyde group. These features contribute to its potential utility in the development of novel therapeutic agents and as a building block in the synthesis of complex organic molecules.

The chemical formula of 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde is C₁₅H₉Cl₃

In the realm of medicinal chemistry, 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde has shown promise as a lead compound for the development of new drugs targeting various diseases. Its ability to form stable complexes with metal ions and its potential to interact with biological targets such as enzymes and receptors have been extensively studied. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation. This finding underscores the potential of 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde as a scaffold for the design of novel anticancer agents.

Beyond its medicinal applications, 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde has also found utility in the field of materials science. The compound's unique electronic properties and its ability to undergo controlled polymerization reactions have led to its use in the synthesis of advanced functional materials. A study published in Advanced Materials (2020) reported the successful preparation of conductive polymers using this compound as a monomer, highlighting its potential in the development of electronic devices and sensors.

The synthesis of 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by oxidative coupling steps. Recent developments in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability. A notable example is the use of catalytic systems that minimize the use of hazardous reagents and solvents, as described in Green Chemistry (2019).

The physical properties of 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde, such as its melting point, solubility, and stability under various conditions, are crucial for its practical applications. Experimental data indicates that this compound has a melting point range of 150-155°C and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in both solution-phase reactions and solid-state processes.

In conclusion, 2-Chloro-3-(3,4-dichlorophenyl)isonicotinaldehyde (CAS No. 1361683-92-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.